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Introduction
The cyclic ADP-ribose (cADPR) signaling pathway is a crucial second messenger system that

governs intracellular calcium (Ca²⁺) mobilization, a fundamental process in cellular regulation.

[1][2][3][4][5] Unlike the well-known inositol 1,4,5-trisphosphate (InsP₃) pathway, the cADPR

system operates independently to release Ca²⁺ from intracellular stores, primarily the

endoplasmic reticulum.[1][2] This pathway is integral to a multitude of physiological processes,

including muscle contraction, neurotransmitter and hormone secretion, fertilization, and

lymphocyte activation and proliferation.[2][3][6] Dysregulation of cADPR signaling has been

implicated in various pathological conditions, such as chronic respiratory diseases, metabolic

disorders, and cancer, making it a compelling target for drug development.[7][8] This guide

provides a comprehensive technical overview of the core components, mechanisms, and

experimental methodologies associated with the cADPR signaling pathway.
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Core Components and Mechanism of the cADPR
Signaling Pathway
The central molecule of this pathway is cyclic ADP-ribose, a cyclic adenine nucleotide

synthesized from nicotinamide adenine dinucleotide (NAD⁺).[9] The synthesis and degradation

of cADPR are tightly regulated by a family of bifunctional enzymes, with CD38 being the most

prominent in mammals.[3][9] Another key enzyme, SARM1, has also been shown to catalyze

the formation of cADPR.[9]

cADPR Synthesis and Degradation
The primary enzyme responsible for both the synthesis and hydrolysis of cADPR in mammals

is CD38, a type II transmembrane glycoprotein.[3][9] CD38 catalyzes the cyclization of NAD⁺ to

form cADPR and nicotinamide. It also possesses cADPR hydrolase activity, breaking down

cADPR into ADP-ribose (ADPR).[9] This dual functionality allows for precise control over

intracellular cADPR levels.

SARM1 (Sterile Alpha and Toll/Interleukin-1 Receptor motif-containing 1), a protein primarily

known for its role in neuronal degeneration, has been identified as another significant source of

cADPR.[9][10][11] Under conditions of cellular stress or injury, SARM1's intrinsic NADase

activity is activated, leading to the production of cADPR.[10][11]
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Fig. 1: cADPR Synthesis and Degradation.

Downstream Signaling: Calcium Mobilization
cADPR acts as a second messenger by binding to and sensitizing ryanodine receptors (RyRs),

which are ligand-gated Ca²⁺ channels located on the membrane of the endoplasmic reticulum

(ER).[9][12] This sensitization lowers the threshold for Ca²⁺-induced Ca²⁺ release (CICR), a

process where a small influx of Ca²⁺ into the cytoplasm triggers a much larger release of Ca²⁺

from the ER.[9] The resulting increase in cytosolic Ca²⁺ concentration activates a wide array of

downstream cellular responses. cADPR can also influence Ca²⁺ entry from the extracellular

space through store-operated calcium entry (SOCE) and by directly or indirectly modulating

plasma membrane channels like TRPM2.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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